Cas no 1286754-61-7 (Tert-Butyl 4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate)

Tert-Butyl 4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate structure
1286754-61-7 structure
Product Name:Tert-Butyl 4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
CAS No:1286754-61-7
MF:C11H12BrN3O2
MW:298.13588142395
MDL:MFCD28023868
CID:4727001
PubChem ID:91667296
Update Time:2024-11-07

Tert-Butyl 4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • tert-Butyl 4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
    • 1-Boc-4-bromo-7-aza-1H-indazole
    • FCH3141322
    • AX8320894
    • 1-Boc-4-bromo-1H-pyrazolo[3,4-b]pyridine
    • tert-butyl 4-bromopyrazolo[3,4-b]pyridine-1-carboxylate
    • 1286754-61-7
    • CS-0162574
    • D83245
    • DB-433510
    • AS-76297
    • tert-Butyl4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
    • SCHEMBL25393877
    • 1H-Pyrazolo[3,4-b]pyridine-1-carboxylic acid, 4-bromo-, 1,1-dimethylethyl ester
    • Tert-Butyl 4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate
    • MDL: MFCD28023868
    • Inchi: 1S/C11H12BrN3O2/c1-11(2,3)17-10(16)15-9-7(6-14-15)8(12)4-5-13-9/h4-6H,1-3H3
    • InChI Key: OVKLQGNUAJSUNP-UHFFFAOYSA-N
    • SMILES: BrC1C=CN=C2C=1C=NN2C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 297.01129g/mol
  • Monoisotopic Mass: 297.01129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 306
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57
  • XLogP3: 2.8

Tert-Butyl 4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Pricemore >>

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Tert-Butyl 4-bromo-1H-pyrazolo[3,4-b]pyridine-1-carboxylate Related Literature

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